N'-[2-(adamantan-1-yl)acetyl]pyridine-4-carbohydrazide

• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N'-[2-(1-adamantyl)acetyl]pyridine-4-carbohydrazide
• InChI: InChI=1S/C18H23N3O2/c22-16(20-21-17(23)15-1-3-19-4-2-15)11-18-8-12-5-13(9-18)7-14(6-12)10-18/h1-4,12-14H,5-11H2,(H,20,22)(H,21,23)
• InChI Key: FZPYHLNQAVOZNA-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC(=O)NNC(=O)C4=CC=NC=C4

Description

N’-[2-(adamantan-1-yl)acetyl]pyridine-4-carbohydrazide is a compound that features an adamantane moiety, a pyridine ring, and a carbohydrazide group. Adamantane derivatives are known for their unique structural properties and diverse applications in medicinal chemistry, materials science, and other fields . The adamantane structure provides rigidity and hydrophobicity, which can enhance the stability and bioavailability of the compound .

Preparation Methods

The synthesis of N’-[2-(adamantan-1-yl)acetyl]pyridine-4-carbohydrazide typically involves multi-step reactions. One common method includes the reaction of N-(adamantan-1-yl)acetoacetamide with pyridine-4-carbohydrazide under specific conditions . The reaction is usually carried out in ethanol with a catalyst such as montmorillonite K10 under reflux conditions . This method is advantageous due to its simplicity, high yield, and eco-friendliness .

Chemical Reactions Analysis

N’-[2-(adamantan-1-yl)acetyl]pyridine-4-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like DDQ or MnO2, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Scientific Research Applications

N’-[2-(adamantan-1-yl)acetyl]pyridine-4-carbohydrazide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound has shown potential in disrupting enzyme activities and has been studied for its anti-inflammatory, antiviral, antibacterial, and anticancer properties.

Medicine: Due to its ability to penetrate the central nervous system, it is being explored for use in treating neurological disorders.

Industry: The compound’s stability and unique properties make it suitable for various industrial applications, including the development of new materials.

Mechanism of Action

The mechanism of action of N’-[2-(adamantan-1-yl)acetyl]pyridine-4-carbohydrazide involves its interaction with specific molecular targets and pathways. The adamantane moiety enhances the compound’s ability to penetrate cell membranes and reach its targets . It can disrupt enzyme activities, inhibit oxidative stress, and modulate various signaling pathways, contributing to its therapeutic effects .

Comparison with Similar Compounds

N’-[2-(adamantan-1-yl)acetyl]pyridine-4-carbohydrazide can be compared with other adamantane derivatives such as:

Amantadine: Known for its antiviral and anti-Parkinson properties.

Memantine: Used in the treatment of Alzheimer’s disease.

Rimantadine: Another antiviral agent with a similar structure.